Cas no 62619-02-7 (Bicyclo[2.2.1]heptane-2-carboperoxoic acid, 1,7,7-trimethyl-)

• Product name: Bicyclo[2.2.1]heptane-2-carboperoxoic acid, 1,7,7-trimethyl-
• CAS No: 62619-02-7
• MF: C₁₁H₁₈O₃
• MW: 198.25882
• CID: 437839
• PubChem ID: 12668269

Bicyclo[2.2.1]heptane-2-carboperoxoic acid, 1,7,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-carboperoxoic acid, 1,7,7-trimethyl-
• 4,7,7-trimethylbicyclo[2.2.1]heptane-3-carboperoxoic acid
• DTXSID70506246
• 1,7,7-Trimethylbicyclo[2.2.1]heptane-2-carboperoxoic acid
• 62619-02-7

• Inchi： InChI=1S/C11H18O3/c1-10(2)7-4-5-11(10,3)8(6-7)9(12)14-13/h7-8,13H,4-6H2,1-3H3
• InChI Key： XFZCSNQBWINYBI-UHFFFAOYSA-N
• SMILES： CC1(C2CCC1(C(C2)C(=O)OO)C)C

Computed Properties

• Exact Mass: 198.12564
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 46.53